Cas no 28127-66-4 (4-HYDROXY-2-METHYLBUT-2-ENOIC ACID)

• Product Name: 4-HYDROXY-2-METHYLBUT-2-ENOIC ACID
• CAS No: 28127-66-4
• MF: C₅H₈O₃
• MW: 116.115221977234
• CID: 2066795
• PubChem ID: 13855819
• Update Time: 2025-05-22

4-HYDROXY-2-METHYLBUT-2-ENOIC ACID Chemical and Physical Properties

Names and Identifiers

• (2E)-4-Hydroxy-2-methylbuten-(2)-saeure
• (E)-4-Hydroxy-2-methylbut-2-ensaeure
• 4-hydroxy-2-methyl-trans-crotonic acid
• 4-Hydroxy-2-methyl-trans-crotonsaeure
• 4-hydroxytiglic acid
• gamma-Hydroxy-tiglinsaeure
• 4-HYDROXY-2-METHYLBUT-2-ENOIC ACID
• SCHEMBL1076974
• (E)-4-hydroxy-2-methylbut-2-enoic acid
• SCHEMBL21943
• (2E)-4-hydroxy-2-methylbut-2-enoic acid
• EN300-2956177
• 28127-66-4
• AKOS006375858
• (e)-4-hydroxy-2-methyl-2-butenoic acid
• 893-237-1

• Inchi： 1S/C5H8O3/c1-4(2-3-6)5(7)8/h2,6H,3H2,1H3,(H,7,8)/b4-2+
• InChI Key： NCQCQZXQBYAHBZ-DUXPYHPUSA-N
• SMILES： OC/C=C(/C(=O)O)\C

Computed Properties

• Exact Mass: 116.047344113g/mol
• Monoisotopic Mass: 116.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Hydroxy fatty acids

Additional information on 4-HYDROXY-2-METHYLBUT-2-ENOIC ACID

4-HYDROXY-2-METHYLBUT-2-ENOIC ACID (CAS 28127-66-4): A Comprehensive Guide to Properties and Applications

4-Hydroxy-2-methylbut-2-enoic acid (CAS 28127-66-4) is a versatile organic compound with growing importance in pharmaceutical and biochemical research. This unsaturated hydroxy acid, also known as 2-methyl-4-hydroxy-2-butenoic acid, features both hydroxyl and carboxylic acid functional groups, making it valuable for various synthetic applications.

The molecular structure of 4-hydroxy-2-methylbut-2-enoic acid contains a conjugated system that contributes to its unique chemical properties. Researchers are particularly interested in this compound due to its potential as a building block for more complex molecules. The presence of both hydroxyl group and carboxylic acid functionality allows for diverse chemical transformations.

Recent studies highlight the role of CAS 28127-66-4 in metabolic pathways and its potential applications in drug development. Many scientists are investigating how this compound might serve as an intermediate in the synthesis of bioactive molecules. The growing interest in natural product synthesis has further increased demand for high-quality 4-hydroxy-2-methylbut-2-enoic acid.

From a commercial perspective, 2-methyl-4-hydroxy-2-butenoic acid has seen steady market growth due to its applications in specialty chemicals. Manufacturers are developing improved production methods to meet the increasing demand from research institutions and pharmaceutical companies. The compound's purity and stability are critical factors for these applications.

In biochemical research, 4-hydroxy-2-methylbut-2-enoic acid has shown promise as a potential precursor for various natural compounds. Its structural similarity to certain metabolic intermediates makes it valuable for studying enzymatic processes. Researchers are particularly interested in how this compound might interact with specific enzymes in biological systems.

The synthesis of CAS 28127-66-4 typically involves controlled oxidation and dehydration reactions. Modern synthetic approaches focus on improving yield and reducing environmental impact. Many laboratories are exploring green chemistry methods for producing 4-hydroxy-2-methylbut-2-enoic acid with higher efficiency.

Analytical characterization of 2-methyl-4-hydroxy-2-butenoic acid requires advanced techniques such as NMR spectroscopy and mass spectrometry. These methods help verify the compound's purity and structural integrity, which are essential for research applications. The development of reliable analytical protocols has been crucial for quality control.

Storage and handling of 4-hydroxy-2-methylbut-2-enoic acid require attention to moisture control and temperature stability. Proper storage conditions help maintain the compound's quality over time. Many suppliers now offer specialized packaging solutions for CAS 28127-66-4 to ensure long-term stability.

The pharmaceutical industry has shown increasing interest in 4-hydroxy-2-methylbut-2-enoic acid as a potential intermediate for drug development. Its unique structure makes it suitable for creating novel therapeutic agents. Several research groups are investigating its use in developing treatments for metabolic disorders.

From a regulatory perspective, 2-methyl-4-hydroxy-2-butenoic acid is generally recognized as safe for research purposes when handled properly. Manufacturers and suppliers must comply with relevant safety standards and provide appropriate documentation for CAS 28127-66-4.

Future research directions for 4-hydroxy-2-methylbut-2-enoic acid include exploring its potential in materials science and nanotechnology. The compound's functional groups offer opportunities for creating novel polymers and smart materials. These emerging applications could significantly expand the market for 28127-66-4.

For researchers sourcing 4-hydroxy-2-methylbut-2-enoic acid, it's important to verify the supplier's quality control processes. Reputable suppliers should provide comprehensive analytical data and certificates of analysis for CAS 28127-66-4. This ensures the compound meets the required specifications for research applications.

The global market for 2-methyl-4-hydroxy-2-butenoic acid is expected to grow steadily, driven by increasing research activities and potential new applications. Market analysts predict particular growth in the Asia-Pacific region, where pharmaceutical research is expanding rapidly. This trend underscores the importance of 4-hydroxy-2-methylbut-2-enoic acid in modern chemistry.

In conclusion, 4-hydroxy-2-methylbut-2-enoic acid (CAS 28127-66-4) represents an important compound with diverse applications in research and industry. Its unique chemical properties continue to attract scientific interest, particularly in pharmaceutical development and biochemical studies. As research progresses, we can expect to discover even more applications for this versatile molecule.